4-bromo-N'-(1,7-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide

• IUPAC Name: 4-bromo-N-(2-hydroxy-1,7-dimethylindol-3-yl)iminobenzamide
• InChI: InChI=1S/C17H14BrN3O2/c1-10-4-3-5-13-14(17(23)21(2)15(10)13)19-20-16(22)11-6-8-12(18)9-7-11/h3-9,23H,1-2H3
• InChI Key: PELWXLOSKDASNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=C(N2C)O)N=NC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C17H14BrN3O2
• Molecular Weight: 372.2 g/mol

Description

4-bromo-N-(1,7-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide, also known as BDIH, is a chemical compound that has gained attention in recent years due to its potential applications in the field of medicinal chemistry. BDIH belongs to a class of compounds known as hydrazones, which have been shown to possess a wide range of biological activities such as antimicrobial, antitumor, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 4-bromo-N'-(1,7-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide is not fully understood. However, studies have suggested that this compound may exert its antitumor and antimicrobial activity through the inhibition of key enzymes involved in cell proliferation and bacterial growth.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. Studies have shown that this compound induces apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the growth and proliferation of bacterial cells by disrupting their cell membrane and inhibiting key enzymes involved in bacterial growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-N'-(1,7-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide in lab experiments is its potent antitumor and antimicrobial activity. This compound is also relatively easy to synthesize, making it an attractive candidate for further studies. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and administration of this compound to minimize potential toxicity.

Future Directions

There are several future directions for the study of 4-bromo-N'-(1,7-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide. One potential direction is the development of this compound-based drugs for the treatment of cancer and bacterial infections. Another direction is the investigation of the mechanism of action of this compound to gain a better understanding of its biological activity. Additionally, further studies are needed to determine the potential toxicity of this compound and its optimal dosage and administration.

Scientific Research Applications

4-bromo-N'-(1,7-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide has been extensively studied for its potential applications in the field of medicinal chemistry. Several studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to possess antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli.